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Compound of Interest

Compound Name: 3-Vinylthiophene

Cat. No.: B081652

For immediate reference, this guide provides essential safety and logistical information for the
proper handling and disposal of 3-Vinylthiophene in a laboratory setting. Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance.

Researchers, scientists, and drug development professionals must handle 3-Vinylthiophene
with care due to its hazardous properties. This document outlines the necessary steps for its
safe disposal, including waste collection, storage, and spill management.

Key Physical and Hazard Data

For quick reference, the following table summarizes the key quantitative data for 3-
Vinylthiophene.
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Property Value Source(s)

Physical Properties

Molecular Formula C6H6S [1]

Molecular Weight 110.18 g/mol [1]
Colorless to pale yellow clear

Appearance o [2]
liquid (est)

- ) 151.00 to 152.00 °C @ 760.00

Boiling Point [2]
mm Hg (est)

Flash Point 29.20 °C (85.00 °F) (est) [2]
4.624000 mmHg @ 25.00 °C

Vapor Pressure [2]
(est)

GHS Hazard Categories

Flammable Liquids Category 2 or 3 [1]

Acute Toxicity, Oral Category 4 [1]

Acute Toxicity, Dermal Category 4 [1]

Acute Toxicity, Inhalation Category 4 [1]

Skin Corrosion/Irritation Category 2 [1]

Serious Eye Damage/Irritation Category 2A [1]

Aquatic Hazard (Chronic) Category 3

Experimental Protocol: Waste Disposal Procedure

The following step-by-step methodology must be followed for the disposal of 3-

Vinylthiophene.

1. Personal Protective Equipment (PPE):

o Wear chemical safety goggles and a face shield for eye and face protection.[3]
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Use protective gloves (consult manufacturer's specifications for compatible materials).

Wear a lab coat or other protective clothing.[4]

All handling of 3-Vinylthiophene waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3]

. Waste Collection:

Collect waste 3-Vinylthiophene in a dedicated, properly labeled, and sealed container.[3]

The container must be compatible with the chemical; a glass container is generally suitable.

[3]

Do not fill the waste container beyond 90% of its capacity to allow for expansion.[5]

. Labeling:

Clearly label the waste container with "HAZARDOUS WASTE".[3]

Include the full chemical name: "3-Vinylthiophene" and its CAS number: 13679-64-6.[3][6]

Add appropriate hazard pictograms (e.g., flammable, irritant).[1][7]

. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.[3]

The storage area should be cool, dry, and well-ventilated, away from heat, sparks, open
flames, and other ignition sources.[3]

Ensure the container is stored separately from incompatible materials such as strong
oxidizing agents.[3]

. Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]
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o Follow all institutional, local, and national regulations for hazardous waste disposal.[4]
Experimental Protocol: Spill Response Procedure
In the event of a 3-Vinylthiophene spill, adhere to the following procedures:

1. Immediate Actions:

o Evacuate the immediate area and alert nearby personnel.[3]

 If safe to do so, ensure the area is well-ventilated.[3]

o Keep away from heat and sources of ignition.

2. Containment and Cleanup:

» For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or
earth.[3] Do not use combustible materials like paper towels.[3]

» Use non-sparking tools for cleanup to avoid ignition.[3]

o Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed,
labeled container for hazardous waste disposal.[3]

3. Decontamination:
o Clean the spill area thoroughly with a suitable solvent.

o Collect all cleaning materials as hazardous waste and dispose of them according to the
waste disposal procedure outlined above.[3]

4. Reporting:

» Report the spill to your institution's EHS department.[3]

Disposal Workflow

The following diagram illustrates the key decision points and steps in the 3-Vinylthiophene
disposal process.
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3-Vinylthiophene Wast@
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'HAZARDOUS WASTE!,
Chemical Name, Hazards
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Well-Ventilated Area

Store Away from
Incompatible Materials?

Arrange for Pickup by
EHS or Licensed Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-Vinylthiophene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethenylthiophene | C6H6S | CID 10887853 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 3-vinyl thiophene, 13679-64-6 [thegoodscentscompany.com]

e 3. benchchem.com [benchchem.com]

e 4. echemi.com [echemi.com]

e 5. ethz.ch [ethz.ch]

e 6. 3-VINYLTHIOPHENE CAS#: 13679-64-6 [m.chemicalbook.com]

e 7.13679-64-6|3-Vinylthiophene| Ambeed [ambeed.com]

« To cite this document: BenchChem. [Proper Disposal of 3-Vinylthiophene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081652#3-vinylthiophene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b081652?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Vinylthiophene
https://www.thegoodscentscompany.com/data/rw1288891.html
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_3_E_2_Butenyl_thiophene.pdf
https://www.echemi.com/sds/2-vinylthiophene-pd1805142932.html
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB1131466_EN.htm
https://www.ambeed.com/products/13679-64-6.html
https://www.benchchem.com/product/b081652#3-vinylthiophene-proper-disposal-procedures
https://www.benchchem.com/product/b081652#3-vinylthiophene-proper-disposal-procedures
https://www.benchchem.com/product/b081652#3-vinylthiophene-proper-disposal-procedures
https://www.benchchem.com/product/b081652#3-vinylthiophene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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